3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(4-bromophenyl)-1-(2,4-difluorophenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C16H9BrF2N2O/c17-12-3-1-10(2-4-12)16-11(9-22)8-21(20-16)15-6-5-13(18)7-14(15)19/h1-9H
• InChI Key: OBVRCEOPCAOADR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C=C2C=O)C3=C(C=C(C=C3)F)F)Br
• Molecular Formula: C16H9BrF2N2O
• DSSTOX Substance ID: DTXSID00397649
• Molecular Weight: 363.16 g/mol
• CAS RN: 618098-77-4

Description

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde (PBCF) is an organic compound used in a variety of laboratory experiments and scientific research applications. It is a highly reactive molecule, which makes it an invaluable tool for scientists and chemists. PBCF is synthesized via a multi-step process, and its structure and properties can be modified to suit a variety of purposes.

Scientific Research Applications

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde is used in a variety of scientific research applications, including drug discovery, material science, and biochemistry. In drug discovery, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde is used as a building block for synthesizing new drugs and drug candidates. In material science, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde is used to create polymers and other materials with unique properties. In biochemistry, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde is used to study enzyme-substrate interactions and the mechanisms of enzyme-catalyzed reactions.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde is not well understood. It is believed that the molecule acts as an electron donor, donating electrons to the substrate it is interacting with. This allows 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde to act as an oxidizing agent, which can be used to facilitate a variety of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde are not well understood. It is believed that 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde has the potential to interact with a variety of enzymes and proteins, but the exact effects of these interactions are not known. It is also possible that 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde could have toxic effects on cells and organisms, but more research is needed to determine the full extent of these effects.

Advantages and Limitations for Lab Experiments

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde has several advantages for laboratory experiments. It is a highly reactive molecule, which allows it to be used in a variety of reactions. It is also relatively inexpensive and easy to synthesize, making it a cost-effective option for laboratory experiments. However, 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde also has several limitations. It is a highly reactive molecule, which can make it difficult to control and manipulate. Additionally, the exact biochemical and physiological effects of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde are not known, which can make it difficult to predict the outcome of experiments.

Future Directions

There are several potential future directions for 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde research. First, more research is needed to understand the exact biochemical and physiological effects of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde. Additionally, research could be conducted to identify new applications for 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde, such as drug delivery or material science. Finally, research could be conducted to develop new synthesis methods for 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde, which could lead to more cost-effective and efficient production of the molecule.

Synthesis Methods

3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde can be synthesized via a multi-step process. The first step involves the reaction of 4-bromophenyl-1-chloro-1H-pyrazole-4-carbaldehyde (PBCC) with 2,4-difluorophenylmagnesium bromide (DFMgBr). This reaction produces 3-(4-bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde (3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde). The second step involves the reaction of 3-(4-Bromophenyl)-1-(2,4-difluorophenyl)-1H-pyrazole-4-carbaldehyde with sodium hydroxide and ethanol, which produces the final product.